6-(piperazin-1-ylacetyl)-2H-1,4-benzoxazin-3(4H)-one dihydrochloride

• IUPAC Name: 6-(2-piperazin-1-ylacetyl)-4H-1,4-benzoxazin-3-one;dihydrochloride
• InChI: InChI=1S/C14H17N3O3.2ClH/c18-12(8-17-5-3-15-4-6-17)10-1-2-13-11(7-10)16-14(19)9-20-13;;/h1-2,7,15H,3-6,8-9H2,(H,16,19);2*1H
• InChI Key: CKTDMLGKUZZYAG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC(=O)C2=CC3=C(C=C2)OCC(=O)N3.Cl.Cl
• Molecular Formula: C14H19Cl2N3O3
• Molecular Weight: 348.2 g/mol

Description

6-(piperazin-1-ylacetyl)-2H-1,4-benzoxazin-3(4H)-one dihydrochloride, also known as PAA, is a compound that has been extensively studied in the scientific community due to its potential applications in various fields. PAA is a benzoxazine derivative that is synthesized through a specific method, which will be discussed in The aim of this paper is to provide an overview of PAA, including its synthesis, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

Target of Action

Compounds with similar structures, such as triazole-pyrimidine hybrids, have been studied for their neuroprotective and anti-neuroinflammatory properties .

Mode of Action

Similar compounds have been shown to interact with their targets to inhibit certain biochemical pathways .

Biochemical Pathways

The compound likely affects several biochemical pathways. Similar compounds have been shown to inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells . These compounds also reduced the expression of the endoplasmic reticulum (ER) chaperone, BIP, and the apoptosis marker cleaved caspase-3 in human neuronal cells .

Result of Action

The molecular and cellular effects of the compound’s action are likely to be significant, given the observed effects of similar compounds. For example, certain triazole-pyrimidine hybrids have shown promising neuroprotective and anti-inflammatory properties .

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-(piperazin-1-ylacetyl)-2H-1,4-benzoxazin-3(4H)-one dihydrochloride in lab experiments is its high purity and stability, which allows for accurate and reproducible results. Another advantage is its versatility, as it can be used in various applications, including medicinal chemistry, material science, and polymer chemistry. One limitation of using 6-(piperazin-1-ylacetyl)-2H-1,4-benzoxazin-3(4H)-one dihydrochloride in lab experiments is its cost, as it is a relatively expensive compound compared to other chemicals.

Future Directions

There are many future directions for the research and development of 6-(piperazin-1-ylacetyl)-2H-1,4-benzoxazin-3(4H)-one dihydrochloride. In medicinal chemistry, 6-(piperazin-1-ylacetyl)-2H-1,4-benzoxazin-3(4H)-one dihydrochloride could be further optimized as a drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. In material science, 6-(piperazin-1-ylacetyl)-2H-1,4-benzoxazin-3(4H)-one dihydrochloride could be used as a monomer for the synthesis of new high-performance polymers with improved properties. In polymer chemistry, 6-(piperazin-1-ylacetyl)-2H-1,4-benzoxazin-3(4H)-one dihydrochloride could be used as a crosslinking agent for the synthesis of new hydrogels with improved mechanical and biological properties. Overall, the potential applications of 6-(piperazin-1-ylacetyl)-2H-1,4-benzoxazin-3(4H)-one dihydrochloride are vast and exciting, and further research is needed to fully explore its potential.
Conclusion:
In conclusion, 6-(piperazin-1-ylacetyl)-2H-1,4-benzoxazin-3(4H)-one dihydrochloride is a benzoxazine derivative that has been extensively studied for its potential applications in various fields. The synthesis of 6-(piperazin-1-ylacetyl)-2H-1,4-benzoxazin-3(4H)-one dihydrochloride is a crucial step in the research and development of this compound for various applications. 6-(piperazin-1-ylacetyl)-2H-1,4-benzoxazin-3(4H)-one dihydrochloride has been shown to have various biochemical and physiological effects in vitro and in vivo, and it has many advantages and limitations for lab experiments. The potential applications of 6-(piperazin-1-ylacetyl)-2H-1,4-benzoxazin-3(4H)-one dihydrochloride are vast and exciting, and further research is needed to fully explore its potential.

Scientific Research Applications

6-(piperazin-1-ylacetyl)-2H-1,4-benzoxazin-3(4H)-one dihydrochloride has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and polymer chemistry. In medicinal chemistry, 6-(piperazin-1-ylacetyl)-2H-1,4-benzoxazin-3(4H)-one dihydrochloride has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. In material science, 6-(piperazin-1-ylacetyl)-2H-1,4-benzoxazin-3(4H)-one dihydrochloride has been used as a monomer for the synthesis of high-performance polymers. In polymer chemistry, 6-(piperazin-1-ylacetyl)-2H-1,4-benzoxazin-3(4H)-one dihydrochloride has been used as a crosslinking agent for the synthesis of hydrogels.